(2Z)-3-[(6-methoxypyridin-3-yl)amino]-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile

• IUPAC Name: (Z)-3-[(6-methoxypyridin-3-yl)amino]-2-(2H-tetrazol-5-yl)prop-2-enenitrile
• InChI: InChI=1S/C10H9N7O/c1-18-9-3-2-8(6-13-9)12-5-7(4-11)10-14-16-17-15-10/h2-3,5-6,12H,1H3,(H,14,15,16,17)/b7-5-
• InChI Key: RALHJPHEWGURJQ-ALCCZGGFSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC=C(C#N)C2=NNN=N2
• Isomeric SMILES: COC1=NC=C(C=C1)N/C=C(/C#N)\C2=NNN=N2
• Molecular Formula: C10H9N7O
• Molecular Weight: 243.23 g/mol

Description

(2Z)-3-[(6-methoxypyridin-3-yl)amino]-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile is a useful research compound. Its molecular formula is C10H9N7O and its molecular weight is 243.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2Z)-3-[(6-methoxypyridin-3-yl)amino]-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-3-[(6-methoxypyridin-3-yl)amino]-2-(1H-1,2,3,4-tetrazol-5-yl)prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alpha(v)Beta(3) Receptor Antagonism

A study by Hutchinson et al. (2003) identified a compound as a potent and selective antagonist of the alpha(v)beta(3) receptor. This antagonist showed efficacy in in vivo models of bone turnover and was selected for clinical development.

Reducing Mutagenicity and Drug-Drug Interaction

Palmer et al. (2012) discussed modifying a 3-methoxy-2-aminopyridine compound to mitigate mutagenic potential and time-dependent drug-drug interaction risks. This was achieved by altering the electron density of the 3-methoxy-2-aminopyridine ring.

Structural Characterization

Böck et al. (2021) reported on the synthesis and structural characterization of mono-hydrobromide salts of N,4-diheteroaryl 2-aminothiazoles. They focused on different protonation sites and intermolecular hydrogen bonding patterns.

Synthesis Techniques

Sano et al. (1995) described a synthesis method for a related compound, providing insights into practical and efficient synthesis techniques for similar compounds.

Hydrate Formation in Pharmaceuticals

Zhao et al. (2009) explored the hydrate formation of a pharmaceutical compound, demonstrating the impact of hydration on different crystalline forms and their implications in pharmaceutical applications.

Hydrogen-Bond Balancing in Bifunctional Aromatic N-Heterocycles

Aakeröy et al. (2007) synthesized bifunctional pyridine-aminopyrimidine/aminopyridine supramolecular reagents, providing insights into the hydrogen-bonding motifs and molecular structures of similar compounds.

Tandem Michael Addition/Imino-Nitrile Cyclization

Dong et al. (2010) synthesized various related compounds using tandem Michael addition/imino-nitrile cyclization, demonstrating a method to establish structures through spectral data.

Luminescence Lifetime Enhancement in Ruthenium Complexes

Duati et al. (2003) researched ruthenium complexes with pyridine derivatives, highlighting how alterations in sigma-donor strength of ligands can significantly impact luminescence lifetimes.

Lanthanide Complex Synthesis and Luminescence

Rodríguez-Ubis et al. (1997) synthesized novel pyrazole-containing complexing acids with lanthanides, revealing their luminescence properties which are critical for potential applications in bioaffinity.

Efficient Preparation of Chemical Modifiers

Kanai et al. (1993) demonstrated the efficient synthesis of a chemical modifier, indicating the importance of stereochemical structure in pharmaceutical applications.